Cas no 17437-24-0 (18-Aminooctadecanoic acid)

• Product Name: 18-Aminooctadecanoic acid
• CAS No: 17437-24-0
• MF: C₁₈H₃₇NO₂
• MW: 299.491885900497
• CID: 3813912
• PubChem ID: 15232942
• Update Time: 2025-06-28

18-Aminooctadecanoic acid Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 18-amino-
• 18-aminooctadecanoic acid
• SCHEMBL332096
• E80526
• 18-aminostearic acid
• ACQSOZZSYSEKHC-UHFFFAOYSA-N
• 17437-24-0
• 18-Aminooctadecanoic acid

• Inchi： 1S/C18H37NO2/c19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18(20)21/h1-17,19H2,(H,20,21)
• InChI Key： ACQSOZZSYSEKHC-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCCCN)=O

Computed Properties

• Exact Mass: 299.282429423g/mol
• Monoisotopic Mass: 299.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Additional information on 18-Aminooctadecanoic acid

Recent Advances in the Study of 18-Aminooctadecanoic Acid (CAS: 17437-24-0): Applications and Mechanisms in Chemical Biology and Medicine

18-Aminooctadecanoic acid (CAS: 17437-24-0), a long-chain amino fatty acid, has recently garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic uses. The compound's amphiphilic nature, derived from its carboxyl and amino functional groups, enables it to interact with biological membranes and proteins, making it a promising candidate for drug delivery systems and biomaterial engineering.

Recent studies have explored the role of 18-Aminooctadecanoic acid in modulating lipid bilayers and enhancing the stability of liposomal formulations. For instance, a 2023 study published in the Journal of Lipid Research demonstrated that the incorporation of this compound into liposomes significantly improved their resistance to enzymatic degradation and extended their circulation time in vivo. These findings suggest potential applications in targeted drug delivery, particularly for chemotherapeutic agents where prolonged systemic exposure is desirable.

In the realm of medicinal chemistry, researchers have investigated the antimicrobial properties of 18-Aminooctadecanoic acid derivatives. A recent ACS Infectious Diseases publication highlighted its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The proposed mechanism involves disruption of bacterial cell membranes through electrostatic interactions with phospholipid headgroups. This discovery opens new avenues for developing novel antibiotics to combat multidrug-resistant pathogens.

The compound's potential in neurodegenerative disease research has also emerged as a significant area of investigation. A 2024 study in Nature Chemical Biology reported that 18-Aminooctadecanoic acid derivatives could inhibit α-synuclein aggregation, a pathological hallmark of Parkinson's disease. Through detailed biophysical analyses, researchers identified that the amino fatty acid's alkyl chain length and terminal amine group were critical for this inhibitory activity, providing structural insights for future drug design.

From a synthetic chemistry perspective, advances in the production of 18-Aminooctadecanoic acid have been achieved through enzymatic and catalytic methods. A green chemistry approach utilizing immobilized lipases was recently developed, achieving yields exceeding 85% with excellent enantioselectivity. These process improvements address previous challenges in large-scale production, facilitating further research and potential commercialization of this valuable compound.

Looking forward, the diverse biological activities and chemical properties of 18-Aminooctadecanoic acid position it as a multifunctional building block in pharmaceutical development. Current research gaps include comprehensive toxicological profiling and in vivo efficacy studies across different disease models. Addressing these questions will be crucial for translating laboratory findings into clinical applications, potentially leading to novel therapeutics for infectious diseases, neurological disorders, and cancer.